Cas no 1211534-08-5 (5-Bromopyrazine-2-carbaldehyde)

• Product Name: 5-Bromopyrazine-2-carbaldehyde
• CAS No: 1211534-08-5
• MF: C₅H₃BrN₂O
• MW: 186.994119882584
• MDL: MFCD20275295
• CID: 4685910
• PubChem ID: 83828962
• Update Time: 2024-11-05

5-Bromopyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromopyrazine-2-carbaldehyde
• 5-bromo-pyrazine-2-carbaldehyde
• NXRFNUVISSVICK-UHFFFAOYSA-N
• 2-Pyrazinecarboxaldehyde, 5-bromo-
• 1211534-08-5
• SB31761
• SCHEMBL1913986
• EN300-6489963
• DB-427485
• E85037
• CS-0311024
• 5-Bromo-2-pyrazinecarboxaldehyde
• MFCD20275295
• SY320746

• MDL： MFCD20275295
• Inchi： 1S/C5H3BrN2O/c6-5-2-7-4(3-9)1-8-5/h1-3H
• InChI Key： NXRFNUVISSVICK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=O)C=N1

Computed Properties

• Exact Mass: 185.94288g/mol
• Monoisotopic Mass: 185.94288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8
• XLogP3: 0.6

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 255.0±40.0 °C at 760 mmHg
• Flash Point: 108.0±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Bromopyrazine-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)